![molecular formula C16H22N2O8 B1286303 N-Benzyl(2-pyrrolidinyl)methanamine dioxalate CAS No. 1177350-75-2](/img/structure/B1286303.png)
N-Benzyl(2-pyrrolidinyl)methanamine dioxalate
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Description
Synthesis Analysis
The synthesis of related compounds involves strategic functionalization and coupling reactions. For instance, the [1,2]-anionic rearrangement described in the first paper involves pyridine-directed metalation of the benzylic carbon, leading to a migration of pyridine and the formation of aryl pyridyl carbinols in high yields . This method could potentially be adapted for the synthesis of "N-Benzyl(2-pyrrolidinyl)methanamine dioxalate" by choosing appropriate starting materials and reaction conditions.
Molecular Structure Analysis
The third paper provides insights into the molecular structure analysis of a complex molecule with a pyridine moiety, determined by single-crystal X-ray diffraction and FT-IR spectroscopy . Theoretical calculations using Hartree-Fock (HF) and Density Functional Theory (DFT) methods were also employed to compare with experimental data. Similar techniques could be used to elucidate the molecular structure of "this compound."
Chemical Reactions Analysis
The papers do not directly address the chemical reactions of "this compound." However, the synthesis paper implies that the compounds synthesized could undergo further transformations, which might be relevant for understanding the reactivity of the compound .
Physical and Chemical Properties Analysis
While the papers do not discuss the physical and chemical properties of "this compound," the second paper describes the properties of a series of polyimides containing pyridine moieties . These materials exhibit good solubility, thermal stability, and mechanical properties, which could be indicative of the properties of related compounds. The analysis of "this compound" would likely involve similar investigations into its solubility, stability, and mechanical properties.
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various enzymes and receptors, influencing their function .
Mode of Action
It’s known that the compound’s interaction with its targets can lead to changes in cellular processes . For instance, some compounds can enhance the uptake of neurotransmitters, acting as positive allosteric modulators .
Biochemical Pathways
Related compounds have been shown to influence neurotransmitter systems, potentially affecting pathways related to neurotransmission .
Pharmacokinetics
Similar compounds have been found to have good permeability and metabolic stability, which can impact their bioavailability .
Result of Action
Related compounds have been found to exhibit antiseizure activity and influence neurotransmitter systems .
properties
IUPAC Name |
N-benzyl-1-pyrrolidin-2-ylmethanamine;oxalic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2.2C2H2O4/c1-2-5-11(6-3-1)9-13-10-12-7-4-8-14-12;2*3-1(4)2(5)6/h1-3,5-6,12-14H,4,7-10H2;2*(H,3,4)(H,5,6) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOSLKYPDSQOSNM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)CNCC2=CC=CC=C2.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O8 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.35 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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